Cas no 21306-13-8 (Docosanoic acid,ethenyl ester)
Docosanoic acid,ethenyl ester Properties
Names and Identifiers
-
- Docosanoic acid,ethenyl ester
- ethenyl docosanoate
- VINYL BEHENATE
- EINECS 244-328-4
- Vinyl docosanoate
- FT-0769932
- MFCD00080677
- SCHEMBL346985
- NS00026834
- 21306-13-8
- DTXSID80175568
- +Expand
-
- MFCD00080677
- RLPIKSHMNSAWRK-UHFFFAOYSA-N
- InChI=1S/C24H46O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h4H,2-3,5-23H2,1H3
- CCCCCCCCCCCCCCCCCCCCCC(OC=C)=O
Computed Properties
- 366.35000
- 0
- 2
- 22
- 366.35
- 26
- 299
- 0
- 0
- 0
- 0
- 0
- 1
- 11.2
- 26.3A^2
Experimental Properties
- 8.49500
- 26.30000
- 1.454
- 441.8°Cat760mmHg
- 159.4°C
- 0.866
Docosanoic acid,ethenyl ester Security Information
- S26; S36/37/39
- R36/37/38
- 36/37/38
Docosanoic acid,ethenyl ester Customs Data
- 2915900090
-
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Docosanoic acid,ethenyl ester Related Literature
-
Won-Young Cha,Tomoki Yoneda,Sangsu Lee,Jong Min Lim,Atsuhiro Osuka,Dongho Kim Chem. Commun., 2014,50, 548-550
-
Marc-Olivier Turcotte-Savard,Jean-François Paquin Org. Biomol. Chem., 2013,11, 1367-1375
-
M. J. Bass,M. Brouard,A. P. Clark,C. Vallance,Bruno Martínez-Haya Phys. Chem. Chem. Phys., 2003,5, 856-864
-
4. Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†Erlei Zhang,Huijie Tian,Meng Li,Shiru Le,Bingjiang Li,Lijun Wu,Qixian Zhang Chem. Commun., 2023,59, 10996-10999
-
Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
-
Li Yu,Yongxu Hu,Zhongwu Wang,Haoquan Zhang,Yinan Huang,Yunpeng Lou,Yajing Sun,Xueying Lu,Huapeng Liu,Yingshuang Zheng,Shuguang Wang J. Mater. Chem. C, 2022,10, 8874-8880
-
Haimeng Wen,Yang Zhou,Yu Zhou,Jun Wang Catal. Sci. Technol., 2019,9, 5725-5735
-
Klaus Mayer,Maria Wallenius,Ian Ray Analyst, 2005,130, 433-441
-
10. NON-LINEAR ANALYSIS OF THE EFFECT OF WORKING-MEMORY CAPACITY ON ORGANIC-SYNTHESIS PROBLEM SOLVINGDimitrios STAMOVLASIS Chem. Educ. Res. Pract., 2000,1, 375-380